Cas no 2171359-69-4 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• CAS No: 2171359-69-4
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6084706
• PubChem ID: 165821212
• Update Time: 2025-05-21

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• 2171359-69-4
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}propanoic acid
• EN300-1546825

• Inchi： 1S/C21H22N2O6/c1-12(19(24)23-29-13(2)20(25)26)22-21(27)28-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12-13,18H,11H2,1-2H3,(H,22,27)(H,23,24)(H,25,26)/t12-,13?/m1/s1
• InChI Key： YREQLXXYOROBJV-PZORYLMUSA-N
• SMILES： O(C(N[C@@H](C(NOC(C(=O)O)C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid

Comprehensive Guide to 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS No. 2171359-69-4)

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS No. 2171359-69-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of amino acid linkers and plays a crucial role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc-protecting group and a propanoic acid moiety, makes it highly valuable for constructing complex peptides with high precision.

The 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is particularly significant in the development of therapeutic peptides and bioconjugates. Researchers are increasingly focusing on peptide-based drugs due to their high specificity and lower toxicity compared to traditional small-molecule drugs. This compound’s ability to facilitate the incorporation of non-natural amino acids into peptides has made it a hot topic in drug discovery and biotechnology.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc (9-fluorenylmethoxycarbonyl) group is a temporary protecting group that shields the amino functionality during peptide chain elongation. It can be removed under mild basic conditions, making it ideal for SPPS. The 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is often used to introduce specific functional groups or modify peptide backbones, enabling the synthesis of tailored peptides for research and therapeutic applications.

Another trending topic in the field is the use of peptide-based therapeutics for treating diseases like cancer, diabetes, and autoimmune disorders. The 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is instrumental in creating peptide-drug conjugates (PDCs), which combine the targeting ability of peptides with the potency of small-molecule drugs. This approach is gaining traction as a strategy to improve drug delivery and reduce side effects.

From a chemical perspective, the 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid exhibits excellent stability under standard peptide synthesis conditions. Its propanoic acid group allows for further functionalization, making it a versatile building block in organic and medicinal chemistry. Researchers often search for "CAS 2171359-69-4 suppliers" or "Fmoc-amino acid derivatives for peptide synthesis" to source high-quality materials for their experiments.

The market for peptide synthesis reagents, including 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid, is expanding rapidly due to the growing demand for peptide-based drugs. Pharmaceutical companies and research institutions are investing heavily in peptide therapeutics, driving the need for high-purity intermediates like this compound. Its applications extend beyond drug development to areas such as diagnostics, biomaterials, and chemical biology.

In summary, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS No. 2171359-69-4) is a critical reagent in modern peptide chemistry. Its unique properties and broad applicability make it a valuable asset for researchers exploring the frontiers of peptide science and therapeutic innovation. Whether you are investigating its synthetic utility or sourcing it for your projects, understanding its role and potential is essential for advancing your work in this dynamic field.